Cas no 916177-00-9 ([5-(methoxycarbonyl)-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]boronic acid)

• Product Name: [5-(methoxycarbonyl)-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]boronic acid
• CAS No: 916177-00-9
• Molecular Formula: C₁₃H₁₄BNO₆S
• Molecular Weight: 323.1294
• MDL: MFCD18427599
• CID: 1036855
• PubChem ID: 58897027

[5-(methoxycarbonyl)-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]boronic acid Properties

Names and Identifiers

• (5-(Methoxycarbonyl)-1-tosyl-1H-pyrrol-3-yl)boronic acid
• [5-methoxycarbonyl-1-(4-methylphenyl)sulfonylpyrrol-3-yl]boronic acid
• 5-(methoxycarbonyl)-1-tosyl-1H-pyrrol-3-yl-3-boronic acid
• 5-(methoxycarbonyl)-1-tosyl-1Hpyrrol-3-yl-3-boronic acid
• Y5824
• 5-(Methoxycarbonyl)-1-tosyl-1H-pyrrol-3-ylboronic acid
• AK128129
• C13H14BNO6S
• AX8249920
• [5-(Methoxycarbonyl)-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-3-yl]boronic acid
• [5-(methoxycarbonyl)-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]boronic acid
• CS-0134688
• MFCD18427599
• A860304
• N13268
• (5-(Methoxycarbonyl)-1-tosyl-1H-pyrrol-3-yl)boronicacid
• DTXSID50730507
• AKOS016013225
• DS-5750
• 916177-00-9
• SB62005
• SCHEMBL10124994
• 5-(METHOXYCARBONYL)-1-(4-METHYLBENZENESULFONYL)PYRROL-3-YLBORONIC ACID
• DB-327841

• MDL： MFCD18427599
• InChIKey： RCUJDNBFRQOHOY-UHFFFAOYSA-N
• Inchi： 1S/C13H14BNO6S/c1-9-3-5-11(6-4-9)22(19,20)15-8-10(14(17)18)7-12(15)13(16)21-2/h3-8,17-18H,1-2H3
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N1C([H])=C(B(O[H])O[H])C([H])=C1C(=O)OC([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 323.06300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 323.0634885g/mol
• Heavy Atom Count: 22
• Complexity: 497
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 0.58070
• PSA: 114.21000

[5-(methoxycarbonyl)-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]boronic acid Security Information

[5-(methoxycarbonyl)-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]boronic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides